3-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile
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Description
3-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C10H10N4S and its molecular weight is 218.28. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Heterocyclic chemistry plays a crucial role in the synthesis of compounds with diverse biological activities. For instance, research has demonstrated the synthesis of surfactants from pyrazole, isoxazole, pyrimidine, and triazine, incorporating the 1,3,4-thiadiazole moiety. These compounds exhibited significant antibacterial and moderate antifungal activities and could be used in the manufacture of dyes, drugs, cosmetics, and pesticides due to their low toxicity and high biodegradability (Amine et al., 2012).
Antimicrobial and Anticancer Activities
The structural novelty of heterocyclic compounds is a key factor in their biological activities. Pyrazolo[1,5‐a]Pyrimidine derivatives, for example, have served as precursors for the synthesis of polyheterocyclic compounds with explored antimicrobial activities (Metwally et al., 2017). Moreover, compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole demonstrated significant anticancer activity, highlighting the potential of heterocyclic chemistry in developing new therapeutic agents (Metwally et al., 2016).
Photocatalytic Applications
In the field of materials science, pyrazine rings, fundamental parts of folic acid and flavine, have been incorporated into electron-deficient carbon nitrides to emulate natural electron transfer processes. These materials demonstrated increased oxidative power and potential for water oxidation under visible light, without the need for metal co-catalysts, marking an advancement in the development of biomimetic photocatalysts (Kurpil et al., 2017).
Properties
IUPAC Name |
3-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)pyrazine-2-carbonitrile |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C10H10N4S/c11-4-9-10(13-2-1-12-9)14-5-8-3-7(14)6-15-8/h1-2,7-8H,3,5-6H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBMJFIBCLGMVJC-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CS2)C3=NC=CN=C3C#N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.28 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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